Cas no 38869-92-0 (2,5-Piperazinedione, 3,6-bis(2-mercaptoethyl)-)

• Product name: 2,5-Piperazinedione, 3,6-bis(2-mercaptoethyl)-
• CAS No: 38869-92-0
• MF: C₈H₁₄N₂O₂S₂
• MW: 234.338959217072
• CID: 1493228
• PubChem ID: 85802750

2,5-Piperazinedione, 3,6-bis(2-mercaptoethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Piperazinedione, 3,6-bis(2-mercaptoethyl)-
• DTXSID201256204
• 3,6-Bis(2-mercaptoethyl)-2,5-piperazinedione
• 38869-92-0

• Inchi： InChI=1S/C8H14N2O2S2/c11-7-5(1-3-13)9-8(12)6(10-7)2-4-14/h5-6,13-14H,1-4H2,(H,9,12)(H,10,11)
• InChI Key： CKAMOYJIBLNWJJ-UHFFFAOYSA-N
• SMILES： C(CS)C1C(=O)NC(C(=O)N1)CCS

Computed Properties

• Exact Mass: 234.04982
• Monoisotopic Mass: 234.04967004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.2Ų
• XLogP3: 0.1

Experimental Properties

• PSA: 58.2